Cas no 1246560-12-2 (1-[3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone)

• Product Name: 1-[3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
• CAS No: 1246560-12-2
• MF: C₁₅H₂₁BO₄
• MW: 276.135844945908
• CID: 2117791
• Update Time: 2023-08-04

1-[3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]Ethanone
• 1-[3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone

• Inchi： 1S/C15H21BO4/c1-10(17)11-7-8-12(13(9-11)18-6)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3
• InChI Key： GYPUHPSVWLXGGK-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(C)=O)=CC=2OC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Topological Polar Surface Area: 44.8